Cas no 1804149-61-8 (Methyl 5-nitro-3-(trifluoromethyl)picolinate)

• Product Name: Methyl 5-nitro-3-(trifluoromethyl)picolinate
• CAS No: 1804149-61-8
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4908314
• Update Time: 2025-11-01

Methyl 5-nitro-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-3-(trifluoromethyl)picolinate

• Inchi： 1S/C8H5F3N2O4/c1-17-7(14)6-5(8(9,10)11)2-4(3-12-6)13(15)16/h2-3H,1H3
• InChI Key： ZSBQQHZMDAHACW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 5-nitro-3-(trifluoromethyl)picolinate

Methyl 5-nitro-3-(trifluoromethyl)picolinate (CAS No. 1804149-61-8): An Overview of Its Synthesis, Properties, and Applications

Methyl 5-nitro-3-(trifluoromethyl)picolinate (CAS No. 1804149-61-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a trifluoromethyl group, which contribute to its chemical reactivity and biological activity. In this article, we will delve into the synthesis, properties, and potential applications of Methyl 5-nitro-3-(trifluoromethyl)picolinate.

Synthesis of Methyl 5-nitro-3-(trifluoromethyl)picolinate

The synthesis of Methyl 5-nitro-3-(trifluoromethyl)picolinate typically involves a multi-step process that begins with the preparation of the corresponding picolinic acid derivative. One common approach is to start with 5-nitro-3-(trifluoromethyl)pyridine-2-carboxylic acid, which can be synthesized via a series of reactions including nitration, trifluoromethylation, and carboxylation. The resulting acid is then esterified using methanol in the presence of an acid catalyst to form the methyl ester.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of Methyl 5-nitro-3-(trifluoromethyl)picolinate. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis method that combines nitration and trifluoromethylation in a single step, significantly reducing the number of purification steps and improving overall yield.

Physical and Chemical Properties

Methyl 5-nitro-3-(trifluoromethyl)picolinate is a solid compound with a molecular weight of approximately 267.1 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The presence of the nitro group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical reactions.

The trifluoromethyl group is known for its high electronegativity and stability, contributing to the compound's overall chemical robustness. These properties make Methyl 5-nitro-3-(trifluoromethyl)picolinate an attractive candidate for use in pharmaceutical research, particularly in the development of new drugs with enhanced potency and selectivity.

Biological Activity and Potential Applications

Methyl 5-nitro-3-(trifluoromethyl)picolinate has shown promising biological activity in several areas of research. One notable application is its use as an intermediate in the synthesis of pharmaceuticals. The nitro group can be reduced to an amino group, which can then be further modified to create a wide range of bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry investigated the potential of Methyl 5-nitro-3-(trifluoromethyl)picolinate as a scaffold for developing new anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for drug discovery.

In addition to its anti-inflammatory properties, Methyl 5-nitro-3-(trifluoromethyl)picolinate has also been explored for its antimicrobial activity. A study published in Antimicrobial Agents and Chemotherapy reported that certain derivatives of this compound showed potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding highlights the compound's potential as a starting point for developing new antibiotics.

Safety Considerations and Handling

While Methyl 5-nitro-3-(trifluoromethyl)picolinate is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, Methyl 5-nitro-3-(trifluoromethyl)picolinate (CAS No. 1804149-61-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs with improved therapeutic profiles. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.